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Compound of Interest

Compound Name: 2-Chloro-3-nitropyridine

Cat. No.: B167233 Get Quote

An In-depth Technical Guide to 2-Chloro-3-nitropyridine

Introduction
2-Chloro-3-nitropyridine is a highly functionalized pyridine derivative with the chemical

formula C₅H₃ClN₂O₂.[1] It appears as a yellow crystalline solid or powder and is recognized for

its role as a versatile intermediate in organic synthesis.[1][2][3][4] Its structure, featuring a

pyridine ring substituted with both a chloro and a nitro group, makes it a valuable building block

in the pharmaceutical, agrochemical, and dye industries.[1][5] The electron-withdrawing nature

of the nitro group significantly influences the reactivity of the chlorine atom, making it

susceptible to nucleophilic displacement, which is a cornerstone of its synthetic utility.[6]

Physical and Chemical Properties
The physical and chemical characteristics of 2-Chloro-3-nitropyridine are well-documented,

providing essential data for its handling, storage, and application in chemical reactions.

Table 1: Physical and Chemical Properties
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Property Value Source(s)

Molecular Weight 158.54 g/mol [2][7][8][9]

Appearance Yellow crystalline powder [1][2][3][4]

Melting Point 100-103 °C [3][7][8][10]

Boiling Point 260.3±20.0 °C (Predicted) [7]

Flash Point 185 °C / 365 °F [7][10]

Solubility
Insoluble or sparingly soluble

in water.[1][7][11]
Forms needles from H₂O.[4][7]

pKa
Data available in IUPAC

Digitized pKa Dataset.[9]

| Log P (Octanol/Water) | 1.312 |[12] |

Table 2: Compound Identification

Identifier Value Source(s)

CAS Number 5470-18-8 [1][2][7][10]

IUPAC Name 2-chloro-3-nitropyridine [3][9]

Synonyms 3-Nitro-2-chloropyridine [2][9]

Molecular Formula C₅H₃ClN₂O₂ [1][3][7][8][9]

InChI Key
UUOLETYDNTVQDY-

UHFFFAOYSA-N
[1][3][9]

| Canonical SMILES | C1=CC(=C(N=C1)Cl)--INVALID-LINK--[O-] |[1][9] |

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 2-Chloro-3-
nitropyridine.
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Table 3: Spectroscopic Data Summary

Technique Key Information Source(s)

¹H NMR

Spectra available. Key
shifts reported at 8.644,
8.251, and 7.507 ppm in
CDCl₃.

[9][13]

¹³C NMR Spectra available. [9][13]

Mass Spectrometry (MS)

Molecular ion peak at m/z 158.

Other major peaks at m/z 112

and 76.

[9][13][14]

Infrared (IR) Spectroscopy

Conforms to standard spectra.

Data available from KBr-Pellet

and ATR-Neat techniques.

[3][9][15]

| Raman Spectroscopy | FT-Raman spectra available. |[9] |

Reactivity and Chemical Applications
2-Chloro-3-nitropyridine is primarily used as an intermediate in multi-step syntheses.[4] Its

reactivity is dominated by the interplay between the pyridine ring, the nitro group, and the

chlorine substituent.

Nucleophilic Aromatic Substitution (SNAr): The chlorine atom at the 2-position is activated by

the electron-withdrawing nitro group at the 3-position, making it a good leaving group in

nucleophilic substitution reactions.[6] It readily reacts with various nucleophiles such as

amines, alcohols, and thiols to form a wide range of substituted pyridine derivatives.[4][6][7]

SN(ANRORC) Mechanism: The reaction of 2-chloro-3-nitropyridine with hydroxide ions

has been shown to proceed via an Addition of Nucleophile, Ring Opening, and Ring Closure

(ANRORC) mechanism, forming intermediates that can be studied by NMR and X-ray

crystallography.[16]
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Reduction of the Nitro Group: The nitro group can be reduced to an amino group, providing

another site for functionalization.[5][6] This reaction yields 2-chloro-3-aminopyridine, another

important intermediate for synthesizing drugs like pirenzepine (an anti-ulcer medication) and

diazepine-based anti-AIDS agents.[5]

Applications in Synthesis: It serves as a key starting material for agrochemicals and

pharmaceuticals.[1][5] For instance, it is used to synthesize 2-anilino-3-nitropyridine

derivatives by reacting with substituted anilines, which are precursors to compounds with

potential cytotoxic activity.[5]

Experimental Protocols
Synthesis of 2-Chloro-3-nitropyridine from 3-
Nitropyridine-2-carboxylic Acid
This protocol describes a decarboxylative halogenation reaction to produce 2-Chloro-3-
nitropyridine.[1][4][7]

Reagents and Equipment:

3-Nitropyridine-2-carboxylic acid (50.4 mg, 0.3 mmol)

Sodium carbonate (64.0 mg, 0.6 mmol)

Sodium chloride (17.6 mg, 0.3 mmol)

tert-Butyl hypochlorite (32 μL, 0.3 mmol)

Dichloromethane (CH₂Cl₂, 3 mL)

25 mL Schlenk reaction flask

Oil bath

Rotary evaporator

Silica gel for column chromatography
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Petroleum ether/ethyl acetate eluent system

Procedure:

Accurately weigh 3-nitropyridine-2-carboxylic acid, sodium carbonate, sodium chloride, and

tert-butyl hypochlorite into a 25 mL Schlenk reaction flask.[1][4][7]

Add 3 mL of dichloromethane to the flask to serve as the solvent.[4][7]

Place the reaction mixture in a preheated oil bath at 25 °C.[4][7]

Allow the reaction to stir for 20 hours at this temperature.[4][7]

Upon completion, remove the solvent by distillation under reduced pressure using a rotary

evaporator.[4][7]

The resulting crude product is then purified by silica gel column chromatography.[4][7]

Elute the column with a petroleum ether/ethyl acetate solvent system to isolate the final

product.[4][7]

This procedure yields 2-chloro-3-nitropyridine, with reported yields around 58%.[1][4][7]
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Workflow for the Synthesis of 2-Chloro-3-nitropyridine

Reagents & Setup

Reaction Conditions

Workup & Purification

Final Product

1. Combine Reactants:
- 3-Nitropyridine-2-carboxylic acid

- Sodium Carbonate & NaCl
- t-Butyl hypochlorite

- Dichloromethane (Solvent)

2. Stir at 25°C for 20 hours

3. Solvent Removal
(Reduced Pressure)

4. Silica Gel Column Chromatography
(Petroleum Ether / Ethyl Acetate)

2-Chloro-3-nitropyridine
(Yield: ~58%)

Click to download full resolution via product page

Caption: Workflow for the Synthesis of 2-Chloro-3-nitropyridine.

Safety and Handling
2-Chloro-3-nitropyridine is considered a hazardous chemical and requires careful handling.

[10]
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Table 4: Safety and Handling Information | Hazard Category | Description | Precautionary

Measures | Source(s) | | :--- | :--- | :--- | :--- | | Acute Toxicity | Harmful if swallowed (Oral,

Category 4).[10][12] | Do not eat, drink, or smoke when using this product. If swallowed, call a

poison center or doctor. Rinse mouth. |[12] | | Skin Irritation | Causes skin irritation (Category

2).[10][12] | Wear protective gloves. Wash skin thoroughly after handling. If on skin, wash with

plenty of soap and water. |[10][12] | | Eye Irritation | Causes serious eye irritation (Category 2).

[10][12] | Wear eye protection. If in eyes, rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to do. |[10][12] | | Respiratory Irritation | May cause

respiratory irritation (STOT SE 3).[10][12] | Avoid breathing dust. Use only outdoors or in a well-

ventilated area. If inhaled, remove person to fresh air. |[10][12] | | Storage | Store in a cool, dry,

well-ventilated place away from incompatible substances like strong oxidizing agents.[1][7][10]

Keep container tightly closed and sealed in dry, room temperature conditions. |[7] | |

Incompatibilities | Strong oxidizing agents.[2][10] | | | | Decomposition | Hazardous

decomposition products include hydrogen chloride, nitrogen oxides, and carbon monoxide.[2] |

| |

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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